4-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenol

• Molecular Formula: C9H8BrFO3
• Molecular Weight: 263.06 g/mol
• IUPAC Name: 4-bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenol
• InChI: InChI=1S/C9H8BrFO3/c10-5-1-2-6(12)8(11)7(5)9-13-3-4-14-9/h1-2,9,12H,3-4H2
• InChI Key: JQPWCDJOPMVDAH-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=C(C=CC(=C2F)O)Br

Description

4-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenol is a useful research compound. Its molecular formula is C9H8BrFO3 and its molecular weight is 263.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-bromo-2-fluoro-3-hydroxybenzaldehyde (1.61 g, 7.35 mmol), ethylene glycol (2 mL, 36.8 mmol), para-toluenesulfonic acid (0.27 g, 0.147 mmol), and toluene (150 mL) was refluxed with a dean-stark head for 16 hours. An aqueous solution of sodium bicarbonate was added and the solution was extracted with ethyl acetate. The aqueous layer was extracted five more times with ethyl acetate. The organic layers were combined and washed with brine, dried over anhydrous sodium sulfate, and filtered. The solvent was removed under reduced pressure to give 4-bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenol (1.81 g, 94% yield).